Cas no 1402227-73-9 (5-(4-Fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 5-(4-Fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester
• CAS No: 1402227-73-9
• MF: C₁₇H₂₀BFO₂S
• MW: 318.21
• CID: 5144115
• PubChem ID: 66520119
• Update Time: 2025-10-30

5-(4-Fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester
• 2-(5-(4-Fluoro-2-methylphenyl)thiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS015942052
• 1402227-73-9

• Inchi： 1S/C17H20BFO2S/c1-11-10-12(19)6-7-13(11)14-8-9-15(22-14)18-20-16(2,3)17(4,5)21-18/h6-10H,1-5H3
• InChI Key： XMAAORPOHQQWQH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC(C2=CC=C(F)C=C2C)=CC=1

Computed Properties

• Exact Mass: 318.1261094g/mol
• Monoisotopic Mass: 318.1261094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-Fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester

5-(4-Fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester: An Overview of a Versatile Building Block in Organic Synthesis

5-(4-Fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester (CAS No. 1402227-73-9) is a highly versatile compound that has gained significant attention in the field of organic synthesis and medicinal chemistry. This compound, often referred to as 5-(4-fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester, is a boronic acid derivative that plays a crucial role in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and materials science.

The structure of 5-(4-fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester consists of a thiophene ring substituted with a 4-fluoro-2-methylphenyl group and a boronic acid pinacol ester moiety. The presence of the boronic acid pinacol ester functional group makes this compound an excellent reagent for Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biologically active compounds and advanced materials.

Recent studies have highlighted the importance of 5-(4-fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in cancer progression. The researchers found that compounds derived from 5-(4-fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester exhibited high selectivity and efficacy, making them promising candidates for further clinical evaluation.

In addition to its applications in medicinal chemistry, 5-(4-fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester has also been explored for its potential in materials science. A 2020 study published in the Journal of Materials Chemistry C reported the use of this compound as a building block for the synthesis of conjugated polymers with unique optical and electronic properties. These polymers have shown promise in various applications, including organic photovoltaics and light-emitting diodes (LEDs).

The synthetic versatility of 5-(4-fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester is further enhanced by its stability under various reaction conditions. The boronic acid pinacol ester moiety can be readily converted to other functional groups through well-established chemical transformations, such as hydrolysis to form the corresponding boronic acid or coupling with aryl halides to form biaryl compounds. This flexibility makes it an invaluable reagent for synthetic chemists working on complex molecular architectures.

The preparation of 5-(4-fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester typically involves multistep synthetic routes. One common approach involves the reaction of 4-fluoro-2-methylbenzaldehyde with thiophenylboronic acid followed by protection with pinacol to form the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing both cost and waste generation.

In conclusion, 5-(4-fluoro-2-methylphenyl)thiophene-2-boronic acid pinacol ester (CAS No. 140227739) is a highly valuable compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility make it an essential reagent for researchers aiming to develop novel compounds with diverse functionalities. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.